Methyl 3-(bromomethyl)-2,4-dichlorobenzoate

• CAS RN: 120100-50-7
• Molecular Formula: C9H7BrCl2O2
• Molecular Weight: 297.96 g/mol
• IUPAC Name: methyl 3-(bromomethyl)-2,4-dichlorobenzoate
• InChI: InChI=1S/C9H7BrCl2O2/c1-14-9(13)5-2-3-7(11)6(4-10)8(5)12/h2-3H,4H2,1H3
• InChI Key: DSYBYAOEKDFWGJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(C=C1)Cl)CBr)Cl

Description

Methyl 3-(bromomethyl)-2,4-dichlorobenzoate is a useful research compound. Its molecular formula is C9H7BrCl2O2 and its molecular weight is 297.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g of azobisisobutyronitrile was added to a solution of 84.0 g (0.38 mol) of methyl 2,4-dichloro-3-methylbenzoate and 67.6 g (0.38 mol) of N-bromosuccinimide in 380 ml of carbon tetrachloride. After heating for 3.5 hours under reflux, the reaction mixture was cooled and the resulting precipitate was filtered off with suction. The filtrate was concentrated under reduced pressure and the resulting residue was triturated with methyl tert-butyl ether. 108.0 g of methyl 3-bromomethyl-2,4-dichlorobenzoate were obtained.